Cas no 2229373-49-1 (2-1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclobutylacetic acid)

• Product Name: 2-1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclobutylacetic acid
• CAS No: 2229373-49-1
• MF: C₁₇H₂₃NO₅
• MW: 321.368225336075
• CID: 6100380
• PubChem ID: 165976181
• Update Time: 2025-10-30

2-1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclobutylacetic acid
• 2-[1-(2-{[(tert-butoxy)carbonyl]amino}-5-hydroxyphenyl)cyclobutyl]acetic acid
• 2229373-49-1
• EN300-1875072

• Inchi： 1S/C17H23NO5/c1-16(2,3)23-15(22)18-13-6-5-11(19)9-12(13)17(7-4-8-17)10-14(20)21/h5-6,9,19H,4,7-8,10H2,1-3H3,(H,18,22)(H,20,21)
• InChI Key： DMZAHVKSBNHFOV-UHFFFAOYSA-N
• SMILES： OC(CC1(C2C=C(C=CC=2NC(=O)OC(C)(C)C)O)CCC1)=O

Computed Properties

• Exact Mass: 321.15762283g/mol
• Monoisotopic Mass: 321.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclobutylacetic acid

2-(1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclobutyl)acetic acid

The compound 2-(1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclobutyl)acetic acid (CAS No. 2229373-49-1) is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of amino acids, specifically a cyclobutane derivative, and has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential as a lead compound in drug discovery, particularly in the development of novel therapeutic agents for various diseases.

The molecular structure of this compound is characterized by a cyclobutane ring fused with a phenyl group, which is further substituted with a hydroxyl group and a tert-butoxycarbonylamino (Boc-amino) group. The presence of these functional groups imparts the molecule with versatile reactivity and selectivity, making it an attractive target for chemical modifications. The Boc group, in particular, plays a crucial role in protecting the amino functionality during synthetic processes, enabling precise control over the molecule's reactivity.

Recent advancements in synthetic chemistry have allowed for the efficient synthesis of this compound through multi-step reactions. Researchers have employed strategies such as Suzuki coupling, Stille coupling, and other cross-coupling reactions to construct the cyclobutane core. These methods have not only improved the yield but also enhanced the purity of the final product, making it suitable for biological testing.

In terms of biological activity, 2-(1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclobutyl)acetic acid has shown promising results in vitro assays targeting various enzymes and receptors. For instance, studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that this compound may exhibit selective binding to certain G-protein coupled receptors (GPCRs), which are critical targets in drug development.

The hydroxyl group present on the phenyl ring contributes significantly to the molecule's solubility and bioavailability. This feature is particularly advantageous in drug design, as it facilitates better absorption and distribution within the body. Furthermore, the cyclobutane ring introduces rigidity into the molecule, which can enhance its binding affinity to target proteins by optimizing molecular interactions.

Recent computational studies using molecular docking and dynamics simulations have provided deeper insights into the binding modes of this compound with its target proteins. These studies have revealed that the Boc-amino group interacts favorably with specific residues on the protein surface, while the hydroxyl group plays a critical role in stabilizing the binding through hydrogen bonding. Such findings underscore the importance of these functional groups in determining the molecule's pharmacological profile.

Another area of active research revolves around the modification of this compound to improve its pharmacokinetic properties. Scientists are exploring strategies such as bioisosteric replacements and prodrug design to enhance its stability and reduce potential toxicity. For example, replacing the tert-butoxycarbonyl group with alternative protecting groups or introducing additional functional groups may lead to derivatives with improved therapeutic indices.

In conclusion, 2-(1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclobutyl)acetic acid (CAS No. 2229373-49-1) represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. Its unique structure, coupled with recent advances in synthetic and computational techniques, positions it as a promising candidate for further exploration in drug discovery efforts.